Cas no 1368361-22-1 (1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid)

• Product Name: 1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid
• CAS No: 1368361-22-1
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• MDL: MFCD22061543
• CID: 4591436
• PubChem ID: 15687709
• Update Time: 2025-06-08

1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid
• 1-Methyl-5-(trifluoromethyl)-1H-pyrrole-2-carboxylicacid
• SCHEMBL17222093
• 1368361-22-1
• MFCD22061543
• AKOS022699731
• BWPFELYNSHMVHN-UHFFFAOYSA-N
• CS-0445557
• AS-39794
• SB62664
• 1-methyl-5-(trifluoromethyl)pyrrole-2-carboxylic acid

• MDL： MFCD22061543
• Inchi： 1S/C7H6F3NO2/c1-11-4(6(12)13)2-3-5(11)7(8,9)10/h2-3H,1H3,(H,12,13)
• InChI Key： BWPFELYNSHMVHN-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 193.03506292g/mol
• Monoisotopic Mass: 193.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid

Comprehensive Overview of 1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid (CAS No. 1368361-22-1)

1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid (CAS No. 1368361-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both a trifluoromethyl group and a carboxylic acid moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyrrole ring structure could enhance binding affinity to target proteins.

In recent years, the demand for fluorinated compounds like 1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid has surged, driven by their stability and metabolic resistance. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, as highlighted by frequent searches for "fluorine in drug design" and "trifluoromethyl group benefits." The compound’s CAS No. 1368361-22-1 is often queried in databases by chemists seeking high-purity reagents for heterocyclic synthesis.

The synthesis of 1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid typically involves multi-step reactions, including pyrrole ring formation and trifluoromethylation. Its carboxylic acid functionality allows for further derivatization, making it a valuable building block for peptide mimetics or small-molecule inhibitors. These attributes resonate with popular search queries such as "how to modify pyrrole derivatives" and "applications of carboxylic acids in pharmaceuticals."

From an industrial perspective, CAS No. 1368361-22-1 is often discussed in contexts like "scalable synthesis of fluorinated pyrroles" and "green chemistry approaches." Environmental concerns have led to increased interest in sustainable methods for producing such compounds, with searches spiking for terms like "eco-friendly fluorination techniques." The compound’s stability under various pH conditions also makes it a candidate for crop protection agents, linking it to trending topics in agrochemical innovation.

Analytical characterization of 1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid relies on techniques like NMR spectroscopy and mass spectrometry, which are frequently searched alongside the compound’s name. Its logP value and solubility profile are critical for formulation scientists, addressing common queries like "predicting solubility of fluorinated compounds." These factors underscore its relevance in both academic and industrial settings.

In summary, 1-Methyl-5-(Trifluoromethyl)-1H-Pyrrole-2-Carboxylic Acid (CAS No. 1368361-22-1) exemplifies the intersection of advanced heterocyclic chemistry and practical applications. Its adaptability to diverse synthetic pathways and alignment with modern pharmaceutical trends ensure its continued prominence in research. For those exploring "fluorinated pyrrole derivatives" or "carboxylic acid applications," this compound offers a compelling case study in innovation.